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Compound of Interest

Compound Name: 4-Butylbenzaldehyde

Cat. No.: B075662 Get Quote

An In-depth Technical Guide to the Safety of 4-tert-Butylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 4-tert-

Butylbenzaldehyde, compiled from Safety Data Sheets (SDS) and toxicological resources. It is

intended to inform researchers, scientists, and drug development professionals on the potential

hazards, handling procedures, and emergency protocols associated with this chemical.

Chemical and Physical Properties
4-tert-Butylbenzaldehyde is a colorless to pale yellow liquid.[1] Its key physical and chemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₁H₁₄O [2]

Molecular Weight 162.23 g/mol [2][3]

CAS Number 939-97-9 [2][4]

EC Number 213-367-9 [5][6]

Appearance Colorless to light yellow liquid [2]

Boiling Point 130 °C at 25 mmHg (33 hPa) [2][5][7]

Density 0.97 g/mL at 25 °C [2][5][7]

Flash Point 101 °C (213.8 °F) - closed cup [5][6]

Solubility in Water Soluble [4][8]

log Pow (Octanol/Water

Partition Coefficient)
3.1 at 25 °C (77 °F) [7]

Refractive Index n20/D 1.53 [2][5]

Hazard Identification and GHS Classification
4-tert-Butylbenzaldehyde is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are acute oral toxicity, skin sensitization, and suspected reproductive toxicity.[3][7] It is also

very toxic to aquatic life.[3][9]
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic Hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects

GHS Pictograms:

alt text

alt text

alt text

alt text

Signal Word: Danger[3][5]

Toxicological Information
The toxicological profile of 4-tert-Butylbenzaldehyde has been evaluated through various

studies. A summary of the key findings is presented below.
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Toxicological
Endpoint

Species Route Result Guideline

Acute Oral

Toxicity (LD50)

Rat (male and

female)
Oral 50.6 mg/kg

OECD Test

Guideline 401

Acute Dermal

Toxicity (LD50)
Rat Dermal > 2,000 mg/kg -

Skin

Corrosion/Irritatio

n

Rabbit Dermal
No skin irritation

(24 h)

OECD Test

Guideline 404

Serious Eye

Damage/Eye

Irritation

Rabbit Ocular No eye irritation
OECD Test

Guideline 405

Germ Cell

Mutagenicity
S. typhimurium -

Negative (Ames

test)
-

Reproductive

Toxicity
- -

Suspected of

damaging

fertility.

[7][9]

Mechanism of Reproductive Toxicity
While the specific signaling pathways for 4-tert-butylbenzaldehyde-induced reproductive toxicity

are not fully elucidated in the available literature, research on structurally similar compounds,

such as those metabolized to para-tert-butyl-benzoic acid (p-TBBA), suggests a potential

mechanism. Studies on p-TBBA indicate that it can disrupt spermatogenesis, particularly in the

later stages.[10] This toxicity is associated with the formation of CoA-conjugates, which can

interfere with lipid balance and other CoA-dependent pathways crucial for energy production

and redox systems within the testes.[10] It is plausible that 4-tert-butylbenzaldehyde may

undergo metabolism to a similar benzoic acid derivative, thereby exerting its reproductive

toxicity through a comparable mechanism. However, further research is required to confirm this

hypothesis for 4-tert-butylbenzaldehyde itself.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 15 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd/133002972
https://pubmed.ncbi.nlm.nih.gov/36173422/
https://pubmed.ncbi.nlm.nih.gov/36173422/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The toxicological data presented above are based on standardized OECD test guidelines. The

methodologies for these key experiments are detailed below.

OECD Test Guideline 401: Acute Oral Toxicity
This guideline outlines the procedure for determining the acute oral toxicity of a substance.[7]

[11][12]

Principle: The test substance is administered in graduated doses to groups of experimental

animals, with one dose per group.[7] Observations of effects and mortality are made. Animals

that die during the test are necropsied, and at the conclusion of the test, surviving animals are

sacrificed and also necropsied.[7]

Methodology:

Test Animals: Healthy young adult rodents (typically rats) are used.[7] Animals are

acclimatized to laboratory conditions for at least 5 days prior to the test.[7]

Fasting: Animals are fasted before the administration of the test substance (e.g., overnight

for rats).[7]

Administration: The test substance is administered orally by gavage in a single dose.[7] If a

single dose is not feasible, it can be given in smaller fractions over a period not exceeding 24

hours.[7]

Dosage: At least 5 rodents are used per dose level, all of the same sex.[7] The doses are

chosen based on a range-finding test.[7]

Observation Period: Animals are observed for a period of at least 14 days.[13]

Observations: Observations include changes in skin, fur, eyes, mucous membranes,

respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity

and behavior pattern. Attention is directed to observations of tremors, convulsions, salivation,

diarrhea, lethargy, sleep, and coma.

Necropsy: All animals (those that die during the test and survivors at the end) are subjected

to a gross necropsy.
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OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This guideline is used to assess the potential of a substance to cause skin irritation or

corrosion.[1][8][13]

Principle: The test substance is applied in a single dose to a small area of the skin of an

experimental animal.[13] Untreated skin areas serve as a control. The degree of irritation is

scored at specified intervals.[13]

Methodology:

Test Animal: The albino rabbit is the preferred species.[13]

Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal area

of the trunk of the test animals.

Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of the test

substance is applied to a small area of the skin (approximately 6 cm²).[13]

Exposure: The exposure period is 4 hours.[13] After exposure, the residual test substance is

removed.[13]

Observation Period: The skin is examined for erythema and edema, and the responses are

scored at 1, 24, 48, and 72 hours after patch removal. The observation period can be

extended up to 14 days if the responses persist.[13]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This guideline evaluates the potential of a substance to cause eye irritation or corrosion.[3][4]

[5][9][14]

Principle: The test substance is applied in a single dose to one of the eyes of an experimental

animal; the untreated eye serves as a control.[5][14] The degree of eye irritation/corrosion is

evaluated by scoring lesions of the cornea, iris, and conjunctiva at specific intervals.[5][9]

Methodology:
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Test Animal: Healthy young adult albino rabbits are used.[14]

Anesthesia: The use of topical anesthetics and systemic analgesics is recommended to

minimize pain and distress.[3][9]

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye.[4]

Observation Period: The eyes are examined at 1, 24, 48, and 72 hours after application of

the test substance.[4] The duration of the study should be sufficient to evaluate the

reversibility of the effects.[3][14]

Scoring: Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are

scored.[5]

OECD Test Guideline 107: Partition Coefficient (n-
octanol/water)
This guideline describes the shake flask method for determining the octanol/water partition

coefficient (Pow).[6][15][16]

Principle: The partition coefficient is the ratio of the equilibrium concentrations of a dissolved

substance in a two-phase system of two largely immiscible solvents, in this case, n-octanol and

water.[6][16]

Methodology:

Temperature: The test is conducted at a constant temperature between 20 and 25 °C.[6][16]

Procedure: Accurately measured amounts of n-octanol, water, and the test substance are

placed in a vessel.[6] The mixture is shaken until equilibrium is reached.[16]

Phase Separation: The two phases are separated, typically by centrifugation.[6][16]

Analysis: The concentration of the test substance in each phase is determined using an

appropriate analytical method (e.g., photometry, gas chromatography, or HPLC).[6][16]
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Calculation: The Pow is calculated as the ratio of the concentration in the n-octanol phase to

the concentration in the aqueous phase. The result is usually expressed as its logarithm to

base ten (log Pow).[6]

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Aspect Recommendation

Handling

Avoid contact with skin and eyes. Avoid

inhalation of vapor or mist.[9] Use personal

protective equipment. Ensure adequate

ventilation.[9]

Storage

Keep container tightly closed in a dry and well-

ventilated place.[9] Containers that are opened

must be carefully resealed and kept upright to

prevent leakage. Store in a cool place.[9] Store

locked up.[7]

Incompatibilities Strong oxidizing agents.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.
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Control Parameter Recommendation

Engineering Controls

Handle in accordance with good industrial

hygiene and safety practice.[7] Use in a well-

ventilated area.

Eye/Face Protection

Wear safety glasses with side-shields

conforming to EN166. Use equipment for eye

protection tested and approved under

appropriate government standards such as

NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves.[7] Gloves must be

inspected prior to use. Dispose of contaminated

gloves after use in accordance with applicable

laws and good laboratory practices. Wash and

dry hands.[7]

Body Protection

Complete suit protecting against chemicals. The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Respiratory Protection

Where risk assessment shows air-purifying

respirators are appropriate use a full-face

respirator with multi-purpose combination (US)

or type ABEK (EN 14387) respirator cartridges

as a backup to engineering controls.

Hygiene Measures

Immediately change contaminated clothing.

Apply preventive skin protection. Wash hands

and face after working with the substance.[7]

First-Aid Measures
In case of exposure, immediate medical attention is required.
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Exposure Route First-Aid Measure

If Swallowed
Immediately call a POISON CENTER or

doctor/physician. Rinse mouth.[7]

If on Skin

Take off immediately all contaminated clothing.

Wash with plenty of soap and water.[7] If skin

irritation or rash occurs, get medical

advice/attention.[7]

If Inhaled
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[9]

In Case of Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[13]

Fire-Fighting Measures
Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[9]

Special Hazards Carbon oxides.

Firefighter Protection
Wear self-contained breathing apparatus for

firefighting if necessary.[9]

Accidental Release Measures
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Aspect Recommendation

Personal Precautions

Use personal protective equipment. Avoid

breathing vapors, mist, or gas. Ensure adequate

ventilation. Evacuate personnel to safe areas.[9]

Environmental Precautions

Prevent further leakage or spillage if safe to do

so. Do not let product enter drains. Discharge

into the environment must be avoided.[9]

Containment and Cleaning

Soak up with inert absorbent material and

dispose of as hazardous waste. Keep in

suitable, closed containers for disposal.[9]

Visualizations
Logical Relationship: Personal Protective Equipment
(PPE) Selection
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Start:
Handling 4-tert-Butylbenzaldehyde

Perform Risk Assessment:
Evaluate potential for exposure

(inhalation, skin, eye)

Inhalation Risk?

Skin Contact Risk?

No
Wear appropriate respirator

(e.g., type ABEK filter)

Yes

Eye Splash Risk?

No

Wear chemical-resistant gloves

Yes

Wear safety glasses with
side-shields or goggles

Yes

Proceed with work

No

Wear protective clothing
(lab coat, apron)

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4-tert-Butylbenzaldehyde.
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Experimental Workflow: Acute Oral Toxicity (OECD 401)

Start: Acute Oral Toxicity Test

Acclimatize and fast
young adult rodents

Administer single oral dose
by gavage to dose groups

Observe animals for 14 days:
Clinical signs and mortality

Record all toxic effects
and deaths

Perform gross necropsy on
all animals (dead and survivors)

Calculate LD50 value and
assess toxicity

End: Report Findings

Click to download full resolution via product page

Caption: Workflow for an acute oral toxicity study following OECD Guideline 401.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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